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Compound of Interest

Compound Name: (1R)-cis-imiprothrin

Cat. No.: B1258169

In-Depth Technical Guide: (1R)-cis-Imiprothrin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1R)-cis-imiprothrin, a synthetic
pyrethroid insecticide. The document details its chemical properties, insecticidal activity,
metabolic fate, and analytical methodologies, compiled to support research and development
activities.

Core Chemical Data

(1R)-cis-imiprothrin is one of the stereoisomers of imiprothrin. Its fundamental chemical
identifiers are summarized below.

Parameter Value Reference
CAS Number 173240-50-1 [1]
Molecular Formula C17H22N204 [2]

[2,5-dioxo-3-(prop-2-yn-1-

ylimidazolidin-1-yllmethyl
IUPAC Name (1R,39)-2,2-dimethyl-3-(2-

methylprop-1-en-1-

yl)cyclopropanecarboxylate
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Quantitative Data Summary

The following tables present key quantitative data regarding the biological activity and
environmental fate of imiprothrin isomers.

Table 1: Insecticidal Activity of Imiprothrin

Parameter Species Value Conditions Reference
German ] 0.4% aerosol
Knock-down 100% in <40 s o [3]
Cockroach application
) German 0.4% aerosol at
Mortality 40% after 48 h ) [3]
Cockroach 180 mg a.i./mz

Table 2: Environmental Fate of Imiprothrin Isomers in Soll

Isomer Soil Type Half-life (days) Reference
o _ Sandy Loam
(1R)-cis-imiprothrin e 33 [1]4][5]
(California)
o . Sandy Loam
(1R)-cis-imiprothrin T 12,5 [1][4][5]
(Mississippi)
o _ Sandy Loam
(1R)-trans-imiprothrin o 1.6 [11[4115]
(California)
o . Sandy Loam
(1R)-trans-imiprothrin T 2.5 [11[4]1[5]
(Mississippi)

Experimental Protocols
Synthesis of (1R)-cis-Imiprothrin

The synthesis of (1R)-cis-imiprothrin involves a two-step process: the synthesis of the chiral
acid component, (1R,3S)-cis-chrysanthemic acid, followed by its esterification with the alcohol
moiety.
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Step 1: Synthesis of (1R,3S)-cis-Chrysanthemic Acid

Several methods for the enantioselective synthesis of (1R,3S)-cis-chrysanthemic acid have
been reported. One approach involves the microbiological reduction of 2,2,5,5-tetramethyl-1,4-
cyclohexanedione.[6] Another synthetic route starts from (R,R)-tartaric acid.[5] A common
industrial precursor is the ethyl ester of chrysanthemic acid.[7]

Step 2: Esterification

The final step is the esterification of (1R,3S)-cis-chrysanthemic acid with N-(hydroxymethyl)-1-
(prop-2-ynyl)imidazolidine-2,5-dione. This can be achieved by first converting the carboxylic
acid to its more reactive acid chloride, followed by reaction with the alcohol.

Detailed Protocol: A specific, detailed protocol for this esterification is not readily available in
the searched literature. However, a general procedure would involve reacting (1R,3S)-cis-
chrysanthemic acid with a chlorinating agent such as thionyl chloride (SOCIz) or oxalyl chloride
((COCI)2) in an inert solvent (e.g., dichloromethane or toluene) to form the corresponding acid
chloride. The resulting acid chloride would then be reacted with N-(hydroxymethyl)-1-(prop-2-
ynyl)imidazolidine-2,5-dione in the presence of a non-nucleophilic base (e.g., pyridine or
triethylamine) to yield (1R)-cis-imiprothrin.

Analytical Method for Imiprothrin Quantification

A validated High-Performance Liquid Chromatography (HPLC) method has been established
for the simultaneous quantification of imiprothrin and deltamethrin in insecticide spray
formulations.[8][9]

Instrumentation: HPLC system with UV detection.

e Column: Intersil ODS (4.6 x 250 mm, 5 um patrticle size).[8][9]

» Mobile Phase: Acetonitrile and water (90:10, v/v).[8][9]

e Flow Rate: 1.2 mL/min.[8][9]

o Detection Wavelength: 230 nm.[8][9]

« Internal Standard: Chlorpyrifos.[8][9]
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e Linear Range (Imiprothrin): 7.5-45 pg/mL.[8][9]

Aerobic Soil Metabolism Study

The degradation of imiprothrin in soil can be investigated using radiolabeled compounds.

Soil Preparation: Use sieved (2-mm) sandy loam soils. Maintain soil moisture at a specified
level (e.g., 75% of 1/3 bar moisture).

o Application: Apply a solution of 1*C-labeled (1R)-cis-imiprothrin to the soil samples.

 Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g.,
25°C). Trap evolving *CO:2 and volatile organic compounds.

o Sampling and Extraction: At various time intervals, extract soil samples with an appropriate
solvent system (e.g., acetonitrile/water).

e Analysis: Analyze the extracts by High-Performance Liquid Chromatography (HPLC) with
radiometric detection to identify and quantify the parent compound and its metabolites. Total
radioactivity in soil, extracts, and traps can be determined by Liquid Scintillation Counting
(LSC).

Signaling and Metabolic Pathways
Mode of Action: Voltage-Gated Sodium Channel
Modulation

Like other pyrethroid insecticides, imiprothrin exerts its neurotoxic effects by targeting voltage-
gated sodium channels (VGSCSs) in the nervous system of insects.
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Caption: Mode of action of (1R)-cis-imiprothrin on insect voltage-gated sodium channels.

Metabolic Pathway of Imiprothrin in Soil

In aerobic soil environments, imiprothrin undergoes degradation primarily through ester
hydrolysis.

Imiprothrin Degradation in Aerobic Soil
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Caption: Proposed metabolic pathway of (1R)-cis-imiprothrin in aerobic soil.
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Experimental Workflow
Workflow for Insecticidal Activity Bioassay

A generalized workflow for determining the insecticidal efficacy of (1R)-cis-imiprothrin is

presented below.

Insecticidal Activity Bioassay Workflow

Prepare Test Insects
(e.g., German Cockroaches)

y

Prepare Serial Dilutions of
(1R)-cis-Imiprothrin

y

Apply Compound
(e.g., Topical Application or Aerosol Spray)

Incubate under
Controlled Conditions

Observe and Record
Knock-down and Mortality
at Set Time Points

Data Analysis
(e.g., Probit Analysis for LD50/LC50)
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Caption: Generalized workflow for assessing the insecticidal activity of (1R)-cis-imiprothrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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